Cas no 26187-37-1 (pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl- (8ci))

• Product Name: pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl- (8ci)
• CAS No: 26187-37-1
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 914342
• PubChem ID: 45082528
• Update Time: 2025-04-19

pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl- (8ci) Chemical and Physical Properties

Names and Identifiers

• pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl- (8ci)
• 3-cyano-4,5-dimethyl-1H-pyrrole-2-carboxylic acid
• DTXSID70665281
• 26187-37-1

• Inchi： 1S/C8H8N2O2/c1-4-5(2)10-7(8(11)12)6(4)3-9/h10H,1-2H3,(H,11,12)
• InChI Key： SEQLHYHCPZYJRX-UHFFFAOYSA-N
• SMILES： OC(C1=C(C#N)C(C)=C(C)N1)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.9Ų